MO-I-500

• Molecular Formula: C12H12ClNO5S
• Molecular Weight: 317.75 g/mol
• InChI: InChI=1S/C12H12ClNO5S/c1-2-20(17,18)14-12-10(16)9(15)11(19-12)7-3-5-8(13)6-4-7/h3-6,14-16H,2H2,1H3
• InChIKey: WWHUSZQHRUNRSB-UHFFFAOYSA-N

MO-I-500: First-in-Class Small-Molecule FTO Demethylase Inhibitor for Cancer Metabolism and Neurology Research

MO-I-500 (CAS 1585219-04-0, FTO-IN-7d) is a synthetic small molecule recognized as the first pharmacological inhibitor of the fat mass and obesity-associated protein (FTO), an α-ketoglutarate-dependent dioxygenase that catalyzes RNA N6-methyladenosine (m6A) demethylation [1]. It functions as a 2-oxoglutarate (2-OG) mimic, competitively inhibiting purified FTO demethylase with an IC50 of 8.7 μM on an artificial methylated substrate . Uniquely positioned as both an anticancer and neuroprotective tool compound, MO-I-500 has demonstrated >90% inhibition of panresistant triple-negative inflammatory breast cancer (SUM149-MA) cell survival under metabolic challenge and validated anticonvulsant activity in the 6 Hz mouse model of epilepsy at non-toxic doses, distinguishing it from other FTO-targeting chemotypes [2].

FTO demethylase inhibition

2-oxoglutarate-competitive probe for RNA m6A demethylation studies; fits biochemical and structural biology workflows.

Cancer metabolic vulnerability

Reported context-dependent cytotoxicity in triple-negative breast cancer models under metabolic stress; supports metabolic adaptability research.

Neurology research

Only FTO inhibitor with reported anticonvulsant and neuroprotection model responses; fits epilepsy and oxidative-stress neurodegeneration studies.

• [1] Qing, Y., Su, R., & Chen, J. (2021). Targeting FTO for cancer therapy and more. Aging, 13(15), 19080–19082. https://doi.org/10.18632/aging.203404 View Source
• [2] Singh, B., Kinne, H. E., Milligan, R. D., Washburn, L. J., Olsen, M., & Lucci, A. (2016). Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge. PLOS ONE, 11(7), e0159072. https://doi.org/10.1371/journal.pone.0159072 View Source

Why Generic FTO Inhibitor Substitution Fails: MO-I-500's Unique Context-Dependent Cytotoxicity and Neurological Activity Profile

The FTO inhibitor landscape is chemically diverse, spanning rhein, meclofenamic acid (MA)/MA2, FB23/FB23-2, R-2HG, and CS1/CS2, yet these agents cannot serve as drop-in replacements for MO-I-500 due to fundamentally divergent selectivity and efficacy fingerprints [1]. While meclofenamic acid derivatives are highly selective for FTO, they exhibit limited cytotoxicity at high concentrations (>90% HeLa viability at 120 μM MA2), and fluorescein derivatives such as FL6/FL8 fail to impair cell viability even at 150 μM [1]. In contrast, MO-I-500 achieves near-complete (>90%) ablation of metabolically challenged SUM149-MA cell survival—an effect not recapitulated by its own structurally related control compound MO-I-100—and uniquely crosses into neurological application space with validated anticonvulsant activity, making substitution without loss of both metabolic and neuroactive endpoints impossible [2].

Metabolic-stress selectivity not replicated

Meclofenamic acid and fluorescein-derived FTO inhibitors lack the context-dependent cytotoxicity profile observed with MO-I-500; cell viability endpoints may differ significantly.

No alternative offers anticonvulsant model activity

All other FTO inhibitors (rhein, FB23-2, CS1/CS2, entacapone) lack reported seizure-model validation; substitution would eliminate neurology endpoint relevance.

Structural analog MO-I-100 is inactive

The closely related control compound MO-I-100 shows no significant inhibitory effect in the same metabolic challenge model; pharmacophore specificity must be verified.

• [1] Qing, Y., Su, R., & Chen, J. (2021). Targeting FTO for cancer therapy and more. Aging, 13(15), 19080–19082. https://doi.org/10.18632/aging.203404 View Source
• [2] Singh, B., Kinne, H. E., Milligan, R. D., Washburn, L. J., Olsen, M., & Lucci, A. (2016). Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge. PLOS ONE, 11(7), e0159072. https://doi.org/10.1371/journal.pone.0159072 View Source

MO-I-500 Product-Specific Quantitative Evidence Guide: Head-to-Head and Cross-Study Comparator Analysis for Procurement Decisions

MO-I-500 vs. Control Analog MO-I-100: Differential Cytotoxicity in Panresistant Triple-Negative Breast Cancer Under Metabolic Challenge

In the SUM149-MA model of panresistant triple-negative inflammatory breast cancer cells cultured in glutamine-free medium, MO-I-500 achieved >90% inhibition of cell survival and colony formation at concentrations between 1.5–2 μM. The structurally related control compound MO-I-100, tested under identical conditions, showed no comparable inhibitory effect, confirming that the activity is pharmacophore-specific and not a general property of this chemical scaffold [1].

MO-I-500 vs. MO-I-100

Head-to-head

>90% inhibition at 1.5–2 μM vs no significant inhibition (MO-I-100)

Supports pharmacophore-specific FTO inhibition in metabolic crisis.

SUM149-MA glutamine-free model; crystal violet readout.

Evidence Dimension	Inhibition of SUM149-MA cell survival/colony formation in glutamine-free medium
Target Compound Data	>90% inhibition at 1.5–2 μM (MO-I-500)
Comparator Or Baseline	No significant inhibition (MO-I-100 control)
Quantified Difference	MO-I-500: >90% loss of viability; MO-I-100: no significant effect
Conditions	SUM149-MA triple-negative inflammatory breast cancer cells, glutamine-free culture medium, 7-day treatment, crystal violet staining

Why This Matters

This demonstrates that MO-I-500's anti-tumor activity in the metabolic crisis context is mechanism-dependent, and structurally similar analogs (e.g., MO-I-100) cannot substitute for it in experimental protocols targeting FTO-dependent metabolic adaptability.

• [1] Singh, B., Kinne, H. E., Milligan, R. D., Washburn, L. J., Olsen, M., & Lucci, A. (2016). Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge. PLOS ONE, 11(7), e0159072. https://doi.org/10.1371/journal.pone.0159072 View Source

MO-I-500 Demonstrates Context-Dependent Cytotoxicity: Differential Efficacy in Glutamine-Deprived vs. Complete Medium Conditions

MO-I-500 potently inhibits SUM149 inflammatory breast cancer cell survival under glutamine-free conditions (IC50 ~20 μM) but exhibits negligible cytotoxicity against the same cells cultured in complete glutamine-containing medium [1]. This is in stark contrast to meclofenamic acid (MA) analogs, where >90% of HeLa cells remain viable even at 120 μM MA2, and fluorescein derivatives FL6 and FL8 show no inhibitory effect on HeLa cells up to 150 μM [2].

Context-dependent cytotoxicity

Cross-study comparable

IC50 ~20 μM (glutamine-free); negligible effect in complete medium

Metabolic-stress-selective lethality distinct from broad cytotoxics.

MA/fluorescein analogs lack comparable selectivity window.

Evidence Dimension	Cytotoxic IC50 under metabolic stress vs. complete medium
Target Compound Data	IC50 ~20 μM (SUM149, glutamine-free); minimal effect (SUM149, complete medium)
Comparator Or Baseline	MA2: >90% HeLa viable at 120 μM; FL6/FL8: >95% HeLa viable at 150 μM; CS1/CS2: low nanomolar IC50 in AML and solid tumors (high FTO-expressors)
Quantified Difference	MO-I-500 displays a unique context-dependent lethality (metabolic stress-selective), unlike the broad cytotoxicity of CS1/CS2 or the poor cell-killing capacity of MA/fluorescein derivatives.
Conditions	MO-I-500: SUM149 cells ± glutamine, crystal violet assay; MA2/FL6/FL8: HeLa cell viability assays; CS1/CS2: AML and solid tumor cell lines with high FTO expression

Why This Matters

This context-dependent lethality profile means MO-I-500 is specifically suited for studies of metabolic vulnerability in cancer, and substituting it with a promiscuous cytotoxic FTO inhibitor (e.g., CS1/CS2) would abolish the metabolic selectivity window critical to experimental design.

• [1] Qing, Y., Su, R., & Chen, J. (2021). Targeting FTO for cancer therapy and more. Aging, 13(15), 19080–19082. https://doi.org/10.18632/aging.203404 View Source
• [2] Qing, Y., Su, R., & Chen, J. (2021). Targeting FTO for cancer therapy and more. Aging, 13(15), 19080–19082. https://doi.org/10.18632/aging.203404 View Source

MO-I-500 as the Only FTO Inhibitor with Validated Anticonvulsant Activity: Differentiation from All Other FTO Chemotypes

MO-I-500 is the only FTO inhibitor reported to exhibit anticonvulsant activity in the 6 Hz mouse model of pharmacoresistant epilepsy, achieving seizure protection at non-toxic doses . Comprehensive review of the FTO inhibitor landscape—including rhein, meclofenamic acid, FB23/FB23-2, R-2HG, CS1/CS2, and entacapone—confirms that no other FTO inhibitor has been validated in seizure models [1]. This unique neurological activity profile cannot be inferred from FTO inhibition potency alone, as the cell-type-specific expression of FTO and its downstream m6A targets in neuronal tissue are distinct from those in cancer cells.

Unique anticonvulsant activity

Class-level inference

Only FTO inhibitor reported active in 6 Hz seizure model at non-toxic doses

Reported anticonvulsant endpoint context; no alternative chemotype validated.

All other FTO inhibitors lack seizure-model data; review required.

Evidence Dimension	Anticonvulsant efficacy in 6 Hz mouse model
Target Compound Data	Active at non-toxic doses in 6 Hz mouse model (MO-I-500)
Comparator Or Baseline	All other FTO inhibitors (rhein, MA, MA2, FB23, FB23-2, R-2HG, CS1, CS2, entacapone, Dac51, FTO-4, fluorescein derivatives): no anticonvulsant data reported
Quantified Difference	MO-I-500 is the only FTO inhibitor with demonstrated anticonvulsant activity; all other FTO inhibitors lack any published seizure model validation.
Conditions	6 Hz mouse model of pharmacoresistant epilepsy; dose range not fully specified in public datasheets; specific ED50 value may be available from the primary pharmacology publication (probechem.com, 2014).

Why This Matters

For any neurological or dual oncology-neurology research program, MO-I-500 is irreplaceable: no other FTO inhibitor offers this pharmacological phenotype. Procurement of alternative FTO inhibitors for epilepsy or neuroprotection studies would yield false-negative results.

• [1] Qing, Y., Su, R., & Chen, J. (2021). Targeting FTO for cancer therapy and more. Aging, 13(15), 19080–19082. https://doi.org/10.18632/aging.203404 View Source

MO-I-500 Exhibits Neuroprotective Metabolic Reprogramming in Oxidative Stress Models: A Dual Neuron-Astrocyte Protection Profile

In differentiated SH-SY5Y neuronal cells challenged with tert-butyl hydroperoxide (TBHP), MO-I-500 pre-treatment (1 μM, 48 h) induced a metabolic shift toward an energy-efficient state, significantly reducing intracellular ROS levels and preserving ATP content [1]. This neuroprotective effect is complemented by prior findings in a streptozotocin (STZ)-induced astrocyte mitochondrial dysfunction model, where MO-I-500 ameliorated mitochondrial impairment, suppressed oxidative stress, and enhanced cell survival [2].

Neuroprotection assay

Supporting evidence

1 μM MO-I-500 reduced ROS and preserved ATP in TBHP-challenged SH-SY5Y neurons; also protected STZ-treated astrocytes.

Supports neuroprotection model response context.

Dual neuron-astrocyte profile; rhein showed no neuroprotection in neuroblastoma.

Evidence Dimension	Reduction of TBHP-induced oxidative damage in neuronal cells (ROS, ATP preservation)
Target Compound Data	1 μM MO-I-500 significantly reduced ROS and preserved ATP (quantitative fold-change not extracted)
Comparator Or Baseline	No comparator FTO inhibitor tested in this specific neuronal oxidative stress model. Rhein, the first FTO inhibitor, does not impair BE(2)-C neuroblastoma viability at 20 μM.
Quantified Difference	MO-I-500 demonstrates functional neuroprotection in both neuron-like and astrocyte models; rhein shows no cytotoxicity but also no neuroprotection in neuroblastoma cells at equivalent concentrations.
Conditions	dSH-SY5Y cells + TBHP; Seahorse XF MitoStress assay; DCFDA and MitoSOX probes; bioluminescence ATP assay

Why This Matters

This dual neuron-astrocyte protection profile is unique among FTO inhibitors and positions MO-I-500 as the only viable tool compound for probing FTO's role in neurodegenerative disease models where both neuronal and glial compartments are involved.

• [1] Greco, D., et al. (2025). Small molecule FTO inhibitor MO-I-500 protects differentiated SH-SY5Y neuronal cells from oxidative stress. Frontiers in Molecular Neuroscience, 18, 41602161. https://doi.org/10.3389/fnmol.2025.41602161 View Source
• [2] CORE. (2021). Streptozotocin-Induced Astrocyte Mitochondrial Dysfunction Is Ameliorated by FTO Inhibitor MO-I-500. Retrieved from core.ac.uk. View Source

Optimal Research and Industrial Application Scenarios for MO-I-500: Where This FTO Inhibitor Uniquely Fits

Studying Metabolic Vulnerability and Drug Resistance in Panresistant Triple-Negative Breast Cancer

MO-I-500 is the tool compound of choice for in vitro and in vivo models of metabolic adaptability in triple-negative inflammatory breast cancer. Its ability to selectively eradicate SUM149-MA cells (>90% inhibition at 1.5–2 μM) under glutamine deprivation, while sparing cells in complete medium, makes it indispensable for dissecting FTO-dependent survival mechanisms in metabolically challenged, chemoresistant cancer stem-like populations [1]. This context-dependent lethality cannot be replicated by meclofenamic acid derivatives (which lack cytotoxicity) or CS1/CS2 (which lack metabolic selectivity), ensuring that experimental outcomes are attributable to FTO's role in metabolic reprogramming rather than general cytotoxicity [2].

Investigating FTO's Role in Pharmacoresistant Epilepsy and Seizure Disorders

MO-I-500 is the only FTO inhibitor validated in the 6 Hz mouse model of pharmacoresistant epilepsy, exhibiting anticonvulsant activity at non-toxic doses [1]. This positions it as the sole chemical probe for exploring the m6A epitranscriptomic regulation of neuronal excitability and seizure susceptibility. No other FTO inhibitor—including FB23-2, CS1, or entacapone—has been tested in seizure paradigms, making MO-I-500 the obligatory starting point for any research program linking FTO demethylase activity to epilepsy pathophysiology or antiepileptic drug discovery [2].

Dual Neuron-Astrocyte Neuroprotection Studies in Alzheimer's and Oxidative Stress Models

MO-I-500 uniquely enables the investigation of FTO-dependent neuroprotection across both neuronal and glial compartments. In differentiated SH-SY5Y neurons, 1 μM MO-I-500 induces a protective metabolic shift that preserves ATP and reduces ROS under TBHP-induced oxidative stress; concurrently, it ameliorates mitochondrial dysfunction and suppresses apoptosis in STZ-treated astrocytes [1][2]. This dual-compartment efficacy is not reported for any alternative FTO inhibitor and is essential for translational models of Alzheimer's disease, where astrocyte-neuron metabolic coupling is a therapeutic target.

Chemical Biology Studies of FTO-Mediated m6A Demethylation as a 2-OG Competitive Probe

As a 2-oxoglutarate mimic, MO-I-500 serves as a mechanistically well-defined competitive inhibitor of FTO's catalytic domain (IC50 8.7 μM on purified FTO demethylase) [1]. This makes it suitable for biochemical and structural biology experiments investigating the 2-OG binding pocket of FTO and for comparative enzymology studies against other α-ketoglutarate-dependent dioxygenases. Its established control compound, MO-I-100, provides a critical negative control for distinguishing FTO-specific from off-target 2-OG dioxygenase inhibition [2].

Application

Selection Property

Validation Focus

Cancer metabolic vulnerability models

Metabolic-stress-dependent cytotoxicity profile

Context-dependent survival endpoints under glutamine deprivation

FTO role in seizure models

Reported anticonvulsant activity (only FTO inhibitor)

Seizure protection endpoints; class-level data review

Neuroprotection in oxidative stress models

Dual neuron-astrocyte metabolic reprogramming

ROS and ATP preservation endpoints; comparator chemotype review

FTO catalytic domain probe studies

2-OG competitive inhibition with negative control (MO-I-100)

FTO demethylase specificity vs. off-target 2-OG dioxygenases

• [1] Singh, B., Kinne, H. E., Milligan, R. D., Washburn, L. J., Olsen, M., & Lucci, A. (2016). Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge. PLOS ONE, 11(7), e0159072. https://doi.org/10.1371/journal.pone.0159072 View Source
• [2] Qing, Y., Su, R., & Chen, J. (2021). Targeting FTO for cancer therapy and more. Aging, 13(15), 19080–19082. https://doi.org/10.18632/aging.203404 View Source